![molecular formula C15H13ClN2O2 B5878796 3-chloro-N'-(phenylacetyl)benzohydrazide](/img/structure/B5878796.png)
3-chloro-N'-(phenylacetyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N'-(phenylacetyl)benzohydrazide, also known as CPB, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. CPB belongs to the class of hydrazides and has a molecular weight of 319.78 g/mol.
Mechanism of Action
The exact mechanism of action of 3-chloro-N'-(phenylacetyl)benzohydrazide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are essential for cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound also inhibits the activity of the STAT3 signaling pathway, which is known to play a key role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has also been shown to exhibit anti-inflammatory and analgesic properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are known to play a key role in the development of inflammatory diseases such as arthritis and asthma.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-chloro-N'-(phenylacetyl)benzohydrazide is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further research and development. However, this compound also has some limitations. One of the main limitations is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, this compound has not yet been extensively studied in vivo, so its potential toxicity and side effects are not well understood.
Future Directions
There are a number of potential future directions for research on 3-chloro-N'-(phenylacetyl)benzohydrazide. One area of research is in the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is in the development of new formulations of this compound that can improve its solubility and bioavailability. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential toxicity and side effects. Finally, there is a need for more in vivo studies to determine the efficacy of this compound in animal models and potentially in human clinical trials.
Synthesis Methods
3-chloro-N'-(phenylacetyl)benzohydrazide can be synthesized using a simple one-pot reaction between 3-chlorobenzohydrazide and phenylacetic acid in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or acetic acid and is typically heated to reflux for several hours. The resulting product is then purified using standard techniques such as recrystallization or column chromatography.
Scientific Research Applications
3-chloro-N'-(phenylacetyl)benzohydrazide has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to exhibit potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound works by inhibiting the growth and proliferation of cancer cells and inducing apoptosis, or programmed cell death.
properties
IUPAC Name |
3-chloro-N'-(2-phenylacetyl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2/c16-13-8-4-7-12(10-13)15(20)18-17-14(19)9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFTSQHILSJYJLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.